Cas no 762292-57-9 (Methyl 4-Amino-3-bromo-5-methoxybenzenecarboxylate)
Methyl 4-Amino-3-bromo-5-methoxybenzenecarboxylate is a versatile brominated aromatic ester compound with significant utility in organic synthesis and pharmaceutical intermediates. Its molecular structure, featuring an amino group at the 4-position, a bromo substituent at the 3-position, and a methoxy group at the 5-position, provides multiple reactive sites for further functionalization. The presence of both electron-donating (amino and methoxy) and electron-withdrawing (bromo and ester) groups makes it a valuable building block for constructing complex heterocycles or fine-tuning electronic properties in drug discovery. The methyl ester moiety enhances solubility in organic solvents while maintaining stability under various reaction conditions. This compound is particularly useful in palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and as a precursor for agrochemical or medicinal chemistry applications. Its well-defined crystalline form ensures consistent purity for research and industrial use.
762292-57-9 structure
Product Name:Methyl 4-Amino-3-bromo-5-methoxybenzenecarboxylate
CAS No:762292-57-9
MF:C9H10BrNO3
MW:260.08460187912
CID:1029421
PubChem ID:22324265
Update Time:2025-07-02
Methyl 4-Amino-3-bromo-5-methoxybenzenecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-amino-3-bromo-5-methoxybenzoate
- Methyl 4-amino-3-bromo-5-methoxybenzenecarboxylate
- DTXSID50624790
- methyl4-amino-3-bromo-5-methoxybenzoate
- 4-Amino-3-bromo-5-methoxy-benzoic Acid Methyl Ester
- methyl 3-bromo-5-methoxy-4-aminobenzoate
- WNTCZYCMVFZROL-UHFFFAOYSA-N
- SCHEMBL2911409
- AKOS005073348
- CS-0326446
- LD-0730
- MFCD13193106
- G10089
- 762292-57-9
- Methyl 4-Amino-3-bromo-5-methoxybenzenecarboxylate
-
- MDL: MFCD13193106
- Inchi: 1S/C9H10BrNO3/c1-13-7-4-5(9(12)14-2)3-6(10)8(7)11/h3-4H,11H2,1-2H3
- InChI Key: WNTCZYCMVFZROL-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(=O)OC)=CC(=C1N)OC
Computed Properties
- Exact Mass: 258.98441g/mol
- Monoisotopic Mass: 258.98441g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 61.6Ų
Methyl 4-Amino-3-bromo-5-methoxybenzenecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M219233-50mg |
Methyl 4-Amino-3-bromo-5-methoxybenzenecarboxylate |
762292-57-9 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M219233-100mg |
Methyl 4-Amino-3-bromo-5-methoxybenzenecarboxylate |
762292-57-9 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M219233-500mg |
Methyl 4-Amino-3-bromo-5-methoxybenzenecarboxylate |
762292-57-9 | 500mg |
$ 160.00 | 2022-06-04 | ||
| Alichem | A019095518-5g |
Methyl 4-amino-3-bromo-5-methoxybenzoate |
762292-57-9 | 95% | 5g |
$587.10 | 2023-09-01 | |
| Key Organics Ltd | LD-0730-1MG |
methyl 4-amino-3-bromo-5-methoxybenzenecarboxylate |
762292-57-9 | >95% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | LD-0730-5MG |
methyl 4-amino-3-bromo-5-methoxybenzenecarboxylate |
762292-57-9 | >95% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | LD-0730-10MG |
methyl 4-amino-3-bromo-5-methoxybenzenecarboxylate |
762292-57-9 | >95% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | LD-0730-0.5G |
methyl 4-amino-3-bromo-5-methoxybenzenecarboxylate |
762292-57-9 | >95% | 0.5g |
£83.00 | 2025-02-08 | |
| Key Organics Ltd | LD-0730-1G |
methyl 4-amino-3-bromo-5-methoxybenzenecarboxylate |
762292-57-9 | >95% | 1g |
£132.00 | 2025-02-08 | |
| Key Organics Ltd | LD-0730-5G |
methyl 4-amino-3-bromo-5-methoxybenzenecarboxylate |
762292-57-9 | >95% | 5g |
£396.00 | 2025-02-08 |
Methyl 4-Amino-3-bromo-5-methoxybenzenecarboxylate Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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